Cas no 1260809-44-6 (1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid)
1260809-44-6 structure
Product Name:1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid
CAS No:1260809-44-6
Molecular Formula:C15H20O2
Molecular Weight:232.318104743958
CID:6003075
PubChem ID:82619745
1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid Properties
Names and Identifiers
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- 1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid
- EN300-1867022
- 1260809-44-6
-
- InChIKey： CRUAKDJJJNAFKP-UHFFFAOYSA-N
- Inchi： 1S/C15H20O2/c1-11-6-7-12(2)13(10-11)15(14(16)17)8-4-3-5-9-15/h6-7,10H,3-5,8-9H2,1-2H3,(H,16,17)
- SMILES： OC(C1(C2C=C(C)C=CC=2C)CCCCC1)=O
Computed Properties
- Exact Mass: 232.146329876g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 232.146329876g/mol
- Heavy Atom Count: 17
- Complexity: 279
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867022-0.05g |
1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid |
1260809-44-6 | 0.05g |
$768.0 | 2023-09-18 |
1-(2,5-dimethylphenyl)cyclohexane-1-carboxylic acid Related Literature
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1. Front cover
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V. Montano,M. W. Urban,S. van der Zwaag,S. J. Garcia J. Mater. Chem. A, 2022,10, 7073-7081
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Gavin T. Lawson,Frederic Rivals,Mathieu Tascher,Chacko Jacob,Jamie F. Bickley,Alexander Steiner Chem. Commun., 2000, 341-342
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Po Ki Yuen,Guangshan Li,Yijia Bao,Uwe R. Müller Lab Chip, 2003,3, 46-50
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Xinrong Teng,Hongting Pu,Helmuth Möhwald,Jinyu Sui Nanoscale, 2010,2, 2150-2159
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